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A robust method using Solid-Phase Extraction (SPE) for isolation and Liquid Chromatography with

Diode Array Detection (LC-DAD) for quantitative analysis has been developed and validated [1].

Method Validation Parameters

The following table summarizes the key validation parameters for the SPE/LC-DAD method:

Validation Parameter Result / Value

Linear Range 10–2000 ng/mL [1]

Coefficient of Determination (R²) > 0.99 [1]

Precision (Intra-day & Inter-day) Coefficient of variation (CV%) ≤ 15% [1]

Biological Matrix Human saliva [1]

Isolation Technique Solid-Phase Extraction (SPE) [1]

Analytical Technique Liquid Chromatography (LC-DAD) [1]

Detection Wavelength 248 nm [1]
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Detailed Experimental Protocol

1. Sample Preparation and Solid-Phase Extraction

Sample Dilution: Dilute the saliva sample with a 0.1 M potassium hydrogen phosphate (K₂HPO₄)

solution at a 1:1 volume ratio [1].
SPE Sorbent: Use Strata-X SPE cartridges (Phenomenex). The ABN (Biotage) sorbent was found to

be less effective at removing matrix interferents [1].
Cartridge Conditioning: Condition the cartridge with an appropriate solvent (typically methanol

followed by water or buffer).
Sample Loading: Load the diluted saliva sample onto the conditioned cartridge.

Cartridge Washing: Wash the cartridge with a 10% methanol solution to remove impurities [1].
Analyte Elution: Elute lamotrigine and the internal standard using pure methanol. Collect the eluent

for analysis [1].

2. Liquid Chromatography (LC-DAD) Analysis

Mobile Phase: Utilize a gradient elution with acetonitrile and a 0.1% formic acid aqueous solution.

The addition of triethylamine was found to negatively impact peak shape and is not recommended [1].
Flow Rate: Optimize for separation; the specific value should be determined during method

development.
Detection: Monitor the effluent at 248 nm [1].

Chromatographic Column: A reverse-phase C18 column is standard for such analyses.
Injection Volume: Typically 10-50 µL, depending on instrument sensitivity.

The workflow for the sample preparation and analysis is as follows:
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Clinical Correlation and Saliva-to-Plasma Ratio

The clinical validity of salivary monitoring is underpinned by a consistent correlation with plasma

concentrations.
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Key Clinical Findings

Aspect Findings

Overall Correlation Strong individual correlation between salivary and plasma concentrations,

especially at least 2 hours post-dose [2].

Mean Saliva/Plasma
Ratio

Approximately 48.8% at a plasma concentration of 10 mg/L [2].

Ratio Variability The ratio increases linearly by about 0.78% for each 1 mg/L increase in

plasma concentration [2]. Some population studies show wider ranges (0.41
to 1.26) [3].

Stimulated vs.
Unstimulated Saliva

No statistically significant difference in lamotrigine concentrations, making
both sample types suitable [2] [3].

Association with
Clinical Outcome

A 2025 study confirmed that seizure-free patients on lamotrigine had
significantly lower median salivary concentrations (1.4 mg/L) than non-

responders (2.4 mg/L) [4].

The relationship between plasma concentration, the saliva-to-plasma ratio, and clinical application can be

visualized as follows:
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Implementation Considerations for Researchers

Individual Calibration: For precise pharmacokinetic studies, consider using a single paired plasma

measurement to calibrate the saliva-to-plasma ratio for the individual, as there can be inter-individual
variation [2].

Sampling Timing: Collect saliva samples at least 2 hours after drug ingestion to avoid
contamination from residual drug in the oral cavity and ensure stable concentrations [2].

Advantages of Saliva Monitoring: This method enables non-invasive, frequent sampling, which
is particularly advantageous for pediatric populations, long-term home monitoring, and studies

requiring dense pharmacokinetic data points [1] [3].

In summary, the SPE/LC-DAD method provides a validated analytical technique for quantifying lamotrigine

in saliva. When combined with established clinical protocols for sample collection, salivary TDM serves as a
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powerful tool for personalizing treatment in epilepsy and bipolar disorder.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s532405?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12348635/
https://pubmed.ncbi.nlm.nih.gov/17049864/
https://www.sciencedirect.com/science/article/abs/pii/S0967586806004723
https://pubmed.ncbi.nlm.nih.gov/40694974/
https://www.smolecule.com/products/b532405#lamotrigine-salivary-concentration-monitoring-method
https://www.smolecule.com/products/b532405#lamotrigine-salivary-concentration-monitoring-method
https://www.smolecule.com/products/b532405#lamotrigine-salivary-concentration-monitoring-method
https://www.smolecule.com/products/b532405#lamotrigine-salivary-concentration-monitoring-method
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s532405?utm_src=pdf-bulk
https://www.smolecule.com/products/s532405?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s532405?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

